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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of N-(3-
bromophenyl)acetamide, including experimental protocols for their determination.

Physicochemical Data of N-(3-
bromophenyl)acetamide
N-(3-bromophenyl)acetamide is a chemical compound with the molecular formula

C8H8BrNO.[1][2][3][4] It is also known by other names such as 3'-Bromoacetanilide and m-

bromoacetanilide.[1][3][4][5] The compound has a molecular weight of approximately 214.06

g/mol .[3][4][6][7]

The key physical properties are summarized in the table below:
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Property Value Source

Melting Point 87-89 °C [3][4][6]

Boiling Point 349.2 ± 25.0 °C (Predicted) [3][4][6]

Density
1.5097 g/cm³ (Rough

Estimate)
[3][6]

pKa 14.45 ± 0.70 (Predicted) [3][4][6]

CAS Number 621-38-5 [1][2][5]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid compound like N-(3-bromophenyl)acetamide.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Methodology: Capillary Method

Sample Preparation: A small, dry sample of N-(3-bromophenyl)acetamide is finely

powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the solid begins to

melt) and the temperature at which the entire sample becomes liquid are recorded. This
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range is the melting point of the sample. For pure substances, this range is narrow.

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. As N-(3-bromophenyl)acetamide
is a solid at room temperature, its boiling point is determined at reduced pressure to prevent

decomposition at high temperatures, or predicted computationally.

Methodology: Distillation Method (for liquids, adaptable for high-boiling solids)

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer.

Sample Placement: The substance is placed in the distilling flask along with boiling chips to

ensure smooth boiling.

Heating: The flask is heated gently.

Temperature Reading: The temperature is recorded when the vapor condensation front is

level with the thermometer bulb, and a steady temperature is maintained. This temperature is

the boiling point at the given atmospheric pressure.

Note: For high-melting solids, the boiling point is often determined using specialized equipment

under vacuum (vacuum distillation) to avoid thermal decomposition. The predicted boiling point

of 349.2 ± 25.0 °C suggests that the compound may decompose at atmospheric pressure

before it boils.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the melting point of N-(3-
bromophenyl)acetamide using the capillary method.
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Workflow for Melting Point Determination

Sample Preparation

Measurement
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Grind Sample to a Fine Powder
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Place Capillary in Melting Point Apparatus
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Heat Sample at a Controlled Rate

Observe and Record Melting Range
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Data Input

Assess Purity based on Melting Range

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1265513?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides foundational information for laboratory professionals working with N-(3-
bromophenyl)acetamide. Accurate determination of its physical properties is a fundamental

step in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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